Cas no 2416228-79-8 (1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone)
1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2416228-79-8
- 1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone
- EN300-26623860
- 1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one
-
- Inchi: 1S/C9H14O2/c1-8(10)9(7-11-2)5-3-4-6-9/h3-4H,5-7H2,1-2H3
- InChI Key: HXELSUFVGHNUCS-UHFFFAOYSA-N
- SMILES: O(C)CC1(C(C)=O)CC=CC1
Computed Properties
- Exact Mass: 154.099379685g/mol
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 26.3Ų
1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26623860-0.05g |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95.0% | 0.05g |
$174.0 | 2025-03-20 | |
| Enamine | EN300-26623860-0.1g |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95.0% | 0.1g |
$257.0 | 2025-03-20 | |
| Enamine | EN300-26623860-0.25g |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95.0% | 0.25g |
$367.0 | 2025-03-20 | |
| Enamine | EN300-26623860-0.5g |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95.0% | 0.5g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26623860-1.0g |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95.0% | 1.0g |
$743.0 | 2025-03-20 | |
| Enamine | EN300-26623860-2.5g |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95.0% | 2.5g |
$1454.0 | 2025-03-20 | |
| Enamine | EN300-26623860-5.0g |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95.0% | 5.0g |
$2152.0 | 2025-03-20 | |
| Enamine | EN300-26623860-10.0g |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95.0% | 10.0g |
$3191.0 | 2025-03-20 | |
| Aaron | AR028YD0-50mg |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95% | 50mg |
$265.00 | 2025-02-17 | |
| Aaron | AR028YD0-100mg |
1-[1-(methoxymethyl)cyclopent-3-en-1-yl]ethan-1-one |
2416228-79-8 | 95% | 100mg |
$379.00 | 2025-02-17 |
1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone
Introduction to 1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone (CAS No. 2416228-79-8)
1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone, also known by its CAS number 2416228-79-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentenyl and methoxymethyl functional groups, which contribute to its chemical reactivity and biological activity.
The molecular formula of 1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone is C9H14O2, and its molecular weight is approximately 150.20 g/mol. The compound is a colorless liquid at room temperature and exhibits a distinctive odor. Its physical properties, such as boiling point, melting point, and solubility, have been extensively studied to optimize its use in various chemical processes.
In the realm of pharmaceutical research, 1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its ability to modulate specific biological pathways, particularly those involved in inflammation and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent anti-inflammatory effects in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.
Beyond its pharmaceutical applications, 1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone has also been explored for its use in materials science. Its cyclopentenyl structure makes it an attractive candidate for the synthesis of advanced polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that this compound can be polymerized under controlled conditions to form materials with enhanced mechanical properties and thermal stability. These findings open up new possibilities for the development of high-performance materials in industries such as aerospace and electronics.
The synthetic route for 1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone involves several well-defined steps, including the formation of the cyclopentenyl ring and the introduction of the methoxymethyl group. A commonly used method involves the reaction of cyclopentenone with methyl iodide in the presence of a strong base, followed by further functionalization to achieve the desired structure. This synthetic pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.
Safety considerations are paramount when handling 1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. Laboratory protocols should include the use of personal protective equipment (PPE) such as gloves and goggles, as well as working in a well-ventilated area or fume hood. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.
In conclusion, 1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone (CAS No. 2416228-79-8) is a versatile compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
2416228-79-8 (1-[1-(Methoxymethyl)cyclopent-3-en-1-yl]ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)